Cas no 2680740-87-6 (benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate)

• Product Name: benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate
• CAS No: 2680740-87-6
• MF: C₁₈H₂₄F₃NO₃
• MW: 359.383275985718
• CID: 5623058
• PubChem ID: 165924023
• Update Time: 2025-11-01

benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680740-87-6
• EN300-28299642
• benzyl N-[3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propyl]carbamate
• benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate

• Inchi： 1S/C18H24F3NO3/c1-13-7-9-15(10-8-13)17(24,18(19,20)21)12-22-16(23)25-11-14-5-3-2-4-6-14/h2-6,13,15,24H,7-12H2,1H3,(H,22,23)
• InChI Key： RKJKPZZPIPUXAQ-UHFFFAOYSA-N
• SMILES： FC(C(CNC(=O)OCC1C=CC=CC=1)(C1CCC(C)CC1)O)(F)F

Computed Properties

• Exact Mass: 359.17082811g/mol
• Monoisotopic Mass: 359.17082811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate

Introduction to Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate (CAS No. 2680740-87-6)

Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680740-87-6, belongs to a class of molecules that exhibit promising properties for use in medicinal chemistry. The unique structural features of this compound, particularly its N-substituted carbamate moiety and the presence of trifluoromethyl and hydroxyl functional groups, make it a subject of intense study for potential therapeutic applications.

The significance of this compound lies in its potential to serve as a precursor or intermediate in the synthesis of more complex pharmaceutical agents. The benzyl group in its name suggests a possible aromatic backbone that could be modified further to enhance binding affinity to biological targets. Additionally, the combination of the trifluoro-2-hydroxy and 4-methylcyclohexyl substituents introduces steric and electronic variations that could influence the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The presence of the trifluoromethyl group in Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate aligns with this trend, making it a valuable candidate for further exploration. Research has shown that fluorinated molecules often exhibit better pharmacological profiles compared to their non-fluorinated counterparts, which could be attributed to the electron-withdrawing nature of fluorine atoms.

The hydroxyl group in the molecule also plays a crucial role in its reactivity and potential biological activity. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly affect the compound's solubility and interactions with biological targets. The specific positioning of this group in Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate suggests that it could be involved in modulating the compound's binding affinity and selectivity.

The 4-methylcyclohexyl substituent adds another layer of complexity to the molecule. This type of substituent is often used in pharmaceuticals to improve lipophilicity and reduce metabolic degradation. The combination of the methyl group with the cyclohexane ring creates a bulky side chain that can influence how the molecule interacts with enzymes and receptors in biological systems.

Recent studies have begun to explore the potential applications of Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate in various therapeutic areas. For instance, researchers have investigated its potential as an intermediate in the synthesis of novel anti-inflammatory agents. The trifluoromethyl group is known to enhance binding affinity to certain enzymes involved in inflammatory pathways, making this compound a promising candidate for further development.

In addition to its anti-inflammatory potential, Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate has also been studied for its possible role in antiviral therapies. The unique structural features of this compound may allow it to interact with viral proteases or other essential viral proteins, thereby inhibiting viral replication. Preliminary computational studies have suggested that modifications to the benzyl group could enhance its antiviral activity.

The synthesis of Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate involves several key steps that require careful optimization. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. Additionally, the protection and deprotection of functional groups during synthesis must be carefully managed to avoid unwanted side reactions.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict how Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate will interact with biological targets at the atomic level. These studies have provided valuable insights into how structural modifications can improve its pharmacological properties.

In conclusion, Benzyl N-3,3,3-trifluoro-2-hydroxy-2-(4-methylcyclohexyl)propylcarbamate (CAS No. 2680740-87-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in drug discovery and development.